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An In-Depth Technical Guide to the Safety and Handling of Metobromuron-D6

Disclaimer: This document provides a detailed overview of the safety and handling precautions

for Metobromuron. The information presented is extrapolated to Metobromuron-D6, the

deuterated analog of Metobromuron. Deuterium-labeled compounds are generally expected to

have similar toxicological and chemical properties to their non-labeled counterparts. However,

researchers should always consult the specific Safety Data Sheet (SDS) provided by the

supplier for Metobromuron-D6 and handle the compound with the assumption that it presents

hazards similar to Metobromuron.

Hazard Identification and Classification
Metobromuron is a pre-emergence herbicide from the phenylurea group that functions by

inhibiting photosynthesis.[1][2] While it has low mammalian toxicity, it is classified as an irritant.

[2] The primary routes of exposure are dermal (skin), ocular (eyes), inhalation, and oral

ingestion.

According to the Globally Harmonized System (GHS), Metobromuron and its solutions are

classified with the following hazards:

Acute Toxicity: Harmful if swallowed.[3][4]

Eye Irritation: Causes serious eye irritation.[4][5]
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Aquatic Hazard: Harmful to aquatic life with long-lasting effects.[3]

Solutions of Metobromuron, particularly in flammable solvents like acetonitrile, may also be

classified as highly flammable liquids.[4][5]

Physical and Chemical Properties
The purified active ingredient of Metobromuron is a light yellow, crystalline solid with a musty,

naphthalenic odor.[1] It is not flammable, explosive, or oxidizing in its solid form.[1]

Table 1: Physical and Chemical Properties of Metobromuron

Property Value Source

Molecular Formula C9H11BrN2O2 [6]

Molecular Weight 259.1 g/mol [6][7]

Appearance
White crystalline solid or

powder / Colorless crystals
[6]

Melting Point 95-96 °C / 95.6 to 97.5 °C [1][6]

Decomposition Temp. 173 °C [1]

Water Solubility 0.329 g/L (purified water) [1]

Log P (octanol-water) 2.48 (at pH 7.3) [1]

Vapor Pressure
0.219 mPa (at 25°C) / 0.144

mPa (at 20°C)
[1]

Note: The molecular weight of Metobromuron-D6 is 265.14 g/mol .[8]

Toxicological Information
Toxicological studies on Metobromuron have identified erythrocytes (red blood cells) as the

primary target of toxicity, with secondary effects observed in the spleen, liver, and kidneys.[1]

Key Toxicological Findings:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

http://cdn.chemservice.com/product/msdsnew/External/English/N-12477%20English%20SDS%20US.pdf
https://www.agilent.com/cs/library/msds/PST-3165A100A01_NAEnglish.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/S-12477A1%20English%20SDS%20US.pdf
https://www.apvma.gov.au/sites/default/files/publication/97521-220225_public_release_summary_on_new_active_constituent_metobromuron_in_the_product_soleto_500_sc_herbicide.pdf
https://www.apvma.gov.au/sites/default/files/publication/97521-220225_public_release_summary_on_new_active_constituent_metobromuron_in_the_product_soleto_500_sc_herbicide.pdf
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB9321513.htm
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB9321513.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Metobromuron
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB9321513.htm
https://www.apvma.gov.au/sites/default/files/publication/97521-220225_public_release_summary_on_new_active_constituent_metobromuron_in_the_product_soleto_500_sc_herbicide.pdf
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB9321513.htm
https://www.apvma.gov.au/sites/default/files/publication/97521-220225_public_release_summary_on_new_active_constituent_metobromuron_in_the_product_soleto_500_sc_herbicide.pdf
https://www.apvma.gov.au/sites/default/files/publication/97521-220225_public_release_summary_on_new_active_constituent_metobromuron_in_the_product_soleto_500_sc_herbicide.pdf
https://www.apvma.gov.au/sites/default/files/publication/97521-220225_public_release_summary_on_new_active_constituent_metobromuron_in_the_product_soleto_500_sc_herbicide.pdf
https://www.apvma.gov.au/sites/default/files/publication/97521-220225_public_release_summary_on_new_active_constituent_metobromuron_in_the_product_soleto_500_sc_herbicide.pdf
https://www.benchchem.com/product/b15352707?utm_src=pdf-body
https://www.cdnisotopes.com/npvc/d-7853
https://www.apvma.gov.au/sites/default/files/publication/97521-220225_public_release_summary_on_new_active_constituent_metobromuron_in_the_product_soleto_500_sc_herbicide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15352707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acute Toxicity: Metobromuron has low acute oral, dermal, and inhalation toxicity in rats.[1] It

is considered harmful if swallowed.[3]

Skin and Eye Irritation: It was not found to be irritating to the skin or eyes of rabbits.[1]

However, some sources classify it as an irritant, and solutions can cause serious eye

irritation.[2][4][5]

Sensitization: Metobromuron was found to be a skin sensitizer in guinea pigs.[1]

Genotoxicity & Carcinogenicity: Based on an array of studies, Metobromuron is unlikely to

have genotoxic potential and is not considered carcinogenic.[1]

Reproductive & Developmental Toxicity: It was not identified as a developmental or

reproductive toxicant in multi-generation studies in rats or in prenatal studies in rats and

rabbits.[1]

Neurotoxicity & Immunotoxicity: No evidence of neurotoxicity or immunotoxicity was

observed in repeat-dose studies.[1]

Table 2: Acute Toxicity Data for Metobromuron Solution Components

Component Species Test Results Source

Acetonitrile (CAS 75-

05-8)
Acute: 390 mg/kg [5]

Safe Handling and Personal Protective Equipment
(PPE)
Safe handling of Metobromuron-D6 requires adherence to strict laboratory protocols to

minimize exposure.

Engineering Controls
Ventilation: Handle in a well-ventilated place, such as a chemical fume hood, to avoid the

formation and inhalation of dusts and aerosols.[9]
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Ignition Sources: When handling solutions in flammable solvents, use non-sparking tools and

explosion-proof equipment.[5][9] Prevent fire caused by electrostatic discharge.[9]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory when handling Metobromuron-D6. The minimum

required PPE includes a long-sleeved shirt, long pants, socks, and closed-toe shoes.[10]

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part PPE Recommendation
Specifications & Best
Practices

Hands Chemical-resistant gloves

Inspect gloves prior to use.

Wash hands thoroughly after

handling. The selected gloves

must satisfy EU Directive

89/686/EEC and standard EN

374.[9]

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield.[3][9][11]

Must conform to EN 166 (EU)

or NIOSH (US) standards.[9]

Prescription glasses are not a

substitute for safety glasses.

[10]

Body

Long-sleeved lab coat or

coveralls. A chemical-resistant

apron is recommended when

handling concentrates or

solutions.[9][12]

Wear fire/flame resistant and

impervious clothing.[9]

Respiratory

Use a full-face respirator if

exposure limits are exceeded

or if irritation occurs.[9]

A certified particle-filtering half

mask or a half mask with

appropriate filters is required if

dust or aerosols are

generated.[11]

Footwear
Chemical-resistant, unlined

boots covering the ankles.

Pant legs should be worn

outside of boots to prevent

chemicals from draining into

them.[10][13]

Emergency Procedures
First Aid Measures
Immediate action is required in case of accidental exposure.
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Inhalation: Move the victim to fresh air.[9] If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[9]

Skin Contact: Take off immediately all contaminated clothing. Wash the affected area with

soap and water.[3]

Eye Contact: Rinse opened eyes for several minutes under running water, removing contact

lenses if present and easy to do.[4][5] If irritation persists, consult a doctor.[4]

Ingestion: Rinse mouth with water.[3] Do NOT induce vomiting.[14] Call a poison center or

doctor for medical help if you feel unwell.[3][9]

Spills and Leaks
Containment: Evacuate personnel to a safe area and keep people upwind of the spill.[9]

Prevent the product from entering drains.[3]

Cleanup: For small spills, wipe up with an absorbent material (e.g., cloth, fleece).[3] For

larger spills, collect, bind, and pump off the spillage. Adhered or collected material should be

promptly disposed of in accordance with appropriate laws and regulations.[9]

Decontamination: Clean the affected surface thoroughly to remove residual contamination.[3]

Storage and Disposal
Storage: Store in the original, tightly closed container in a dry, well-ventilated place.[3][9]

Store away from incompatible materials such as strong oxidizers and strong acids.[3][6]

Disposal: Dispose of contents and container to an appropriate treatment and disposal facility

in accordance with all applicable laws and regulations.[3][9] Do not reuse empty containers.

[15] Hydrolysis is not a recommended disposal procedure due to the generation of toxic

products. Incineration in a unit with effluent gas scrubbing is a potential disposal method.[6]

Experimental Protocols & Toxicological Assessment
Workflow
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Detailed experimental protocols for Metobromuron are proprietary to the manufacturers and

regulatory agencies that conduct the assessments. However, the search results indicate that a

standard battery of toxicological tests was performed to assess its safety.[1] These include

studies for acute toxicity (oral, dermal, inhalation), skin and eye irritation, skin sensitization,

carcinogenicity, and reproductive/developmental toxicity.[1]

Below is a generalized workflow diagram illustrating the typical sequence of toxicological

assessments for a chemical like Metobromuron.
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Generalized Toxicological Assessment Workflow

Test Substance Characterization
(Purity, Physicochemical Properties)

Acute Toxicity Studies
(Oral, Dermal, Inhalation)

Initial Screening

Local Tolerance Testing
(Skin & Eye Irritation)

Repeated Dose Toxicity
(Sub-chronic, Chronic)

Dose-Range Finding

Hazard Identification &
Risk Assessment

Skin Sensitization

Genotoxicity Testing
(In vitro & In vivo)

Reproductive & Developmental
Toxicity Studies

Carcinogenicity Bioassay

If Genotoxicity Positive
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Safety and Handling Logical Workflow

Hazard Identification
(Review SDS)

Risk Assessment
(Evaluate Exposure Potential)

Implement Controls

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, etc.)

Safe Handling & Use
(Weighing, Dissolving)

Emergency Preparedness
(Spill Kit, First Aid)

In Case of Incident

Waste Disposal
(Segregate & Dispose)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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